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Compound of Interest

Compound Name: Kathon 886

Cat. No.: B012105 Get Quote

Welcome to the technical support center for Kathon 886. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting and optimizing

the performance of Kathon 886 in challenging experimental conditions, particularly in media

with a high organic load.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for Kathon 886?

A1: Kathon 886, which contains isothiazolinones as its active ingredients, employs a two-step

mechanism. Initially, it rapidly inhibits microbial growth by disrupting key metabolic pathways.

This is achieved by inhibiting essential enzymes, such as dehydrogenases involved in the

Krebs cycle and energy generation. Subsequently, over a period of 24 to 48 hours, it leads to

cell death. This biocidal effect is a result of the progressive loss of protein thiols within the

microbial cells.[1] This unique, multi-pronged attack makes it difficult for microorganisms to

develop resistance.

Q2: How does a high organic load affect the efficacy of Kathon 886?

A2: A high organic load, which can include proteins, cellular debris, and other organic

molecules, can significantly reduce the efficacy of Kathon 886. This is due to the reactive

nature of the isothiazolinone active ingredients. The biocide does not differentiate between

microbial proteins and other organic molecules in the medium. It will readily react with and be
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consumed by non-target organic matter, reducing the amount of active ingredient available to

act on the microorganisms. This is often referred to as "biocide demand."

Q3: What are the primary factors that can lead to the degradation or inactivation of Kathon 886
in my experiments?

A3: Several factors can negatively impact the stability and performance of Kathon 886:

pH: The stability of Kathon 886 is pH-dependent. Optimal performance is observed at a pH

below 9.2. In more alkaline conditions, the biocide can degrade more rapidly.

Presence of Nucleophiles: Compounds containing sulfhydryl groups, such as mercaptans

(e.g., mercaptobenzothiazole), can inactivate Kathon 886. Certain amines, particularly

diethanolamine (DEA), can also be aggressive towards the active ingredients.

Incompatible Biocides: Some biocides, such as Sodium Omadine and Triadine 10, are

incompatible with Kathon 886 and can lead to its degradation.

Elevated Temperatures: Higher temperatures can accelerate the chemical degradation of the

active ingredients. It is recommended to add Kathon 886 to fluids below 60°C (140°F).[1]

Troubleshooting Guide
This guide is intended to help you diagnose and resolve issues with Kathon 886 performance

in high organic load media.
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Observed Problem Potential Cause Recommended Action

Reduced or no antimicrobial

activity

Insufficient concentration of

active ingredient due to high

biocide demand.

Increase the dosage of Kathon

886. Consider a step-wise

addition to satisfy the initial

biocide demand from the

organic load before achieving

a stable maintenance dose.

Inactivation by components in

the medium.

Review the composition of

your medium. Check the pH

and ensure it is below 9.2.

Identify and, if possible,

substitute any incompatible

components like mercaptans

or high concentrations of DEA.

Initial efficacy followed by rapid

loss of activity

Chemical degradation of the

biocide.

Verify the pH of the system is

not excessively alkaline.

Ensure the temperature of the

medium is not elevated during

or after the addition of Kathon

886. Avoid adding highly basic

solutions immediately before or

after the biocide.[1]

Inconsistent performance

between experiments
Variability in the organic load.

Quantify the organic load in

your media if possible (e.g.,

total protein concentration).

This will help in establishing a

more consistent and effective

dosing strategy for Kathon

886.
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Difficulty in controlling biofilms

High biocide demand within

the biofilm matrix and reduced

penetration.

Consider co-treatment with a

biodispersant or a chelating

agent like EDTA to help break

down the biofilm structure and

improve the penetration and

efficacy of Kathon 886.[1]

Quantitative Data
While specific dose-response relationships are highly dependent on the unique composition of

the experimental medium, the following table provides a conceptual overview of how increasing

organic load can impact the required concentration of Kathon 886.

Organic Load Level

(Conceptual)

Relative Protein

Concentration

Typical Biocide

Demand

Illustrative Kathon

886 Active Ingredient

Concentration

Range (ppm)

Low < 0.1% Low 15 - 25

Medium 0.1% - 0.5% Medium 25 - 50

High 0.5% - 2.0% High 50 - 150

Very High / Biofilm > 2.0% Very High 150 - 300+

Note: These are illustrative values. The actual required concentration should be determined

experimentally for your specific system.

Experimental Protocols
Protocol for Determining the Effective Concentration of Kathon 886 in a High Organic Load

Medium

This protocol outlines a method to determine the minimum inhibitory concentration (MIC) of

Kathon 886 in your specific high organic load medium.
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Preparation of Media: Prepare your experimental medium with the high organic load.

Sterilize the medium if appropriate for your application.

Preparation of Kathon 886 Stock Solution: Create a concentrated stock solution of Kathon
886 in a compatible solvent (e.g., sterile deionized water).

Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the Kathon
886 stock solution in your high organic load medium. Leave a set of wells without Kathon
886 as a positive control for microbial growth.

Inoculation: Inoculate the wells with a known concentration of your target microorganism(s)

(e.g., 1 x 10^5 CFU/mL).

Incubation: Incubate the microtiter plate under conditions suitable for the growth of your

microorganism(s) (e.g., 37°C for 24-48 hours).

Determination of MIC: The MIC is the lowest concentration of Kathon 886 that completely

inhibits visible growth of the microorganism. This can be assessed visually or by measuring

absorbance at 600 nm.

Confirmation of Biocidal Effect: To confirm a biocidal and not just a biostatic effect, plate out

the contents of the wells with no visible growth onto appropriate agar plates. The lowest

concentration that results in no growth on the agar plates is the minimum bactericidal

concentration (MBC).

Visualizations
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Caption: Mechanism of action of Kathon 886 within a microbial cell.
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Caption: Troubleshooting workflow for Kathon 886 efficacy issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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